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Compound of Interest

Compound Name: 4-Hydroxy-2,2-dimethylhexanal

Cat. No.: B13298217

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,2-dimethyl-4-hydroxyhexanal, a

bifunctional organic molecule containing both an aldehyde and a secondary alcohol. Due to the

limited availability of experimental data for this specific isomer, this guide synthesizes

information from structurally related compounds and established principles of organic chemistry

to present a predictive yet thorough profile. The guide covers the molecule's chemical identity,

predicted physicochemical and spectroscopic properties, a plausible synthetic pathway, and

essential safety and handling protocols. This document aims to serve as a foundational

resource for researchers interested in the potential applications of this and similar β-hydroxy

aldehydes in fine chemical synthesis, medicinal chemistry, and materials science.

Chemical Identity and Molecular Structure
2,2-dimethyl-4-hydroxyhexanal is a saturated aliphatic aldehyde with a hydroxyl group at the C-

4 position. The presence of a gem-dimethyl group at the C-2 position is a notable structural

feature that influences its reactivity and spectroscopic properties.
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Molecular Formula: C₈H₁₆O₂

Molecular Weight: 144.21 g/mol

IUPAC Name: 2,2-dimethyl-4-hydroxyhexanal

Structure:

The core structure consists of a six-carbon chain with an aldehyde functional group defining C-

1. The key functional groups that dictate its chemical behavior are the electrophilic aldehyde

and the nucleophilic secondary hydroxyl group.

Physicochemical Properties (Predicted)
The following table summarizes the predicted physicochemical properties of 2,2-dimethyl-4-

hydroxyhexanal. These values are estimated based on the properties of similar aliphatic

hydroxy aldehydes and computational models.

Property Predicted Value Notes

Boiling Point ~180-200 °C

Expected to be higher than the

corresponding alkane due to

hydrogen bonding from the

hydroxyl group.

Density ~0.95 g/cm³

Typical for an aliphatic

alcohol/aldehyde of this

molecular weight.

Solubility

Moderately soluble in water;

soluble in organic solvents

(e.g., ethanol, acetone, diethyl

ether).

The hydroxyl and aldehyde

groups confer some water

solubility, while the alkyl chain

provides nonpolar character.

pKa (of OH group) ~16-18
Typical for a secondary

alcohol.

Predicted Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of organic

molecules. While experimental spectra for 2,2-dimethyl-4-hydroxyhexanal are not readily

available, a predictive analysis based on the known chemical shifts of its constituent functional

groups can be constructed.

¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum is expected to show distinct signals for the different hydrogen

environments in the molecule.

Proton Assignment
Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

Aldehyde (-CHO) 9.6 - 9.8 Triplet (t) 1H

Methylene (-CH₂-

CHO)
2.3 - 2.5 Doublet (d) 2H

gem-Dimethyl (-

C(CH₃)₂)
1.0 - 1.2 Singlet (s) 6H

Methylene (-CH₂-

C(CH₃)₂)
1.5 - 1.7 Multiplet (m) 2H

Methine (-CH(OH)-) 3.6 - 3.9 Multiplet (m) 1H

Hydroxyl (-OH) Variable (1.5 - 4.0) Broad Singlet (br s) 1H

Methyl (-CH₃) 0.9 - 1.0 Doublet (d) 3H

¹³C NMR Spectroscopy (Predicted)
The carbon NMR spectrum will provide information on the carbon skeleton of the molecule.
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Carbon Assignment Predicted Chemical Shift (δ, ppm)

Aldehyde (-CHO) 200 - 205

Quaternary (-C(CH₃)₂) 40 - 45

Methine (-CH(OH)-) 65 - 70

Methylene (-CH₂-CHO) 50 - 55

Methylene (-CH₂-C(CH₃)₂) 30 - 35

gem-Dimethyl (-C(CH₃)₂) 20 - 25

Methyl (-CH₃) 15 - 20

Infrared (IR) Spectroscopy (Predicted)
The IR spectrum will show characteristic absorption bands for the aldehyde and hydroxyl

functional groups.

Functional Group
Predicted Absorption
Range (cm⁻¹)

Description

O-H stretch (alcohol) 3200 - 3600 Broad

C-H stretch (alkane) 2850 - 3000 Strong

C=O stretch (aldehyde) 1720 - 1740 Strong, sharp

C-H stretch (aldehyde) 2720 and 2820 Two weak bands

C-O stretch (alcohol) 1050 - 1150 Strong

Potential Synthetic Pathways
A plausible and efficient method for the synthesis of 2,2-dimethyl-4-hydroxyhexanal would be

through an aldol addition reaction. This reaction is a cornerstone of carbon-carbon bond

formation in organic synthesis.

Retrosynthetic Analysis
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A retrosynthetic analysis points to an aldol addition between propanal and 3,3-dimethylbutanal.

2,2-dimethyl-4-hydroxyhexanal Aldol Addition Propanal + 3,3-Dimethylbutanal

Click to download full resolution via product page

Caption: Retrosynthetic analysis of the target molecule.

Proposed Synthetic Protocol
Step 1: Enolate Formation The reaction is initiated by the deprotonation of propanal at the α-

carbon using a suitable base, such as lithium diisopropylamide (LDA), to form the

corresponding enolate.

Step 2: Aldol Addition The generated enolate then acts as a nucleophile, attacking the

electrophilic carbonyl carbon of 3,3-dimethylbutanal.

Step 3: Workup A mild acidic workup protonates the resulting alkoxide to yield the final product,

2,2-dimethyl-4-hydroxyhexanal.

Step 1: Enolate Formation Step 2: Aldol Addition Step 3: Workup

Propanal LDA, THF, -78 °C Propanal Enolate 3,3-Dimethylbutanal Alkoxide Intermediate H₃O⁺ (mild) 2,2-dimethyl-4-hydroxyhexanal

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2,2-dimethyl-4-hydroxyhexanal.

Chemical Reactivity and Potential Applications
The bifunctional nature of 2,2-dimethyl-4-hydroxyhexanal opens up a range of possible

chemical transformations and applications.
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Oxidation: The aldehyde can be selectively oxidized to a carboxylic acid, and the secondary

alcohol can be oxidized to a ketone.

Reduction: Both the aldehyde and hydroxyl groups can be reduced. For instance, reduction

of the aldehyde would yield a diol.

Intramolecular Cyclization: Under certain conditions, the hydroxyl group could attack the

aldehyde to form a cyclic hemiacetal.[1]

Derivatization: The aldehyde and hydroxyl groups can be used as handles for further

chemical modifications, making it a potentially useful building block in the synthesis of more

complex molecules for pharmaceuticals or specialty polymers.

Safety and Handling
As with any chemical, proper safety precautions must be observed when handling 2,2-dimethyl-

4-hydroxyhexanal. The following guidelines are based on the general properties of aliphatic

aldehydes and alcohols.[2][3][4]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.

Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

vapors.[3]

Fire Safety: Aliphatic aldehydes can be flammable. Keep away from open flames and other

ignition sources.[5]

Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, flush

immediately with copious amounts of water. Aldehydes can be irritating to the skin and

respiratory system.[2][6]

Storage: Store in a cool, dry, and well-ventilated place away from oxidizing agents.

Toxicity Profile (General for Aliphatic Aldehydes): Short-chain aliphatic aldehydes can be

irritants to the respiratory tract, eyes, and skin.[6] Some aldehydes have been shown to have

genotoxic properties.[7] Therefore, exposure should be minimized.
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Conclusion
2,2-dimethyl-4-hydroxyhexanal represents an interesting, though not extensively studied,

bifunctional molecule. This guide has provided a detailed, predictive overview of its chemical

and physical properties, potential synthetic routes, and necessary safety precautions. The

combination of an aldehyde and a secondary alcohol within a sterically hindered framework

makes it a candidate for further investigation in various fields of chemical synthesis and drug

discovery. The information presented here serves as a valuable starting point for any

researcher or scientist looking to explore the chemistry and applications of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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